Cas no 1894632-07-5 (methyl 2-(thiophen-2-yl)methylpyrrolidine-2-carboxylate)

• Product Name: methyl 2-(thiophen-2-yl)methylpyrrolidine-2-carboxylate
• CAS No: 1894632-07-5
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5819319
• PubChem ID: 115103464
• Update Time: 2025-06-09

methyl 2-(thiophen-2-yl)methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(thiophen-2-yl)methylpyrrolidine-2-carboxylate
• 1894632-07-5
• EN300-1070275
• methyl 2-[(thiophen-2-yl)methyl]pyrrolidine-2-carboxylate
• Methyl 2-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C11H15NO2S/c1-14-10(13)11(5-3-6-12-11)8-9-4-2-7-15-9/h2,4,7,12H,3,5-6,8H2,1H3
• InChI Key： QCMXSZFIYODBOH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1(C(=O)OC)CCCN1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 2-(thiophen-2-yl)methylpyrrolidine-2-carboxylate

Introduction to Methyl 2-(thiophen-2-yl)methylpyrrolidine-2-carboxylate (CAS No. 1894632-07-5)

Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1894632-07-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a pyrrolidine ring fused with a thiophene moiety, suggests potential biological activities that are currently under investigation.

The compound's significance lies in its ability to serve as a key intermediate in the synthesis of more complex molecules. The presence of both the pyrrolidine and thiophene rings provides a versatile scaffold that can be modified to enhance specific pharmacological properties. This makes Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) a valuable building block for medicinal chemists aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in treating various diseases. The pyrrolidine-thiophene hybrid structure of Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) is particularly noteworthy, as it has been shown to exhibit properties that make it suitable for use in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound's ability to interact with biological targets at the molecular level has opened up new avenues for research and development.

One of the most exciting aspects of Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) is its potential as a lead compound for further optimization. Researchers have been exploring various synthetic routes to modify its structure while retaining its desirable pharmacological properties. These modifications aim to enhance its bioavailability, selectivity, and overall efficacy. The compound's versatility makes it an attractive candidate for structure-based drug design, where computational methods are used to predict how changes in its structure will affect its biological activity.

The synthesis of Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired product with minimal side reactions. These methods not only improve the efficiency of the synthesis but also allow for greater control over the compound's stereochemistry, which is crucial for its biological activity.

Recent studies have highlighted the importance of understanding the mechanistic aspects of how Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) interacts with biological targets. By elucidating these interactions at the molecular level, researchers can gain insights into how the compound exerts its effects and identify potential areas for improvement. This knowledge is essential for developing more effective drugs that can be used to treat human diseases.

The pharmaceutical industry has been particularly interested in heterocyclic compounds due to their broad range of biological activities. Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate) is no exception and has been studied for its potential applications in treating conditions such as depression, epilepsy, and pain management. Its ability to modulate neurotransmitter systems makes it a promising candidate for drugs that target central nervous system disorders.

In conclusion, Methyl 2-(thiophen-2-ylmethylpyrrolidine-2-carboxylate (CAS No. 1894632-07-5) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents.